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Compound of Interest

Compound Name: Barium hydroxide monohydrate

Cat. No.: B1256788 Get Quote

An in-depth examination of the chemical formula, structure, and properties of barium
hydroxide monohydrate (Ba(OH)₂·H₂O), tailored for researchers, scientists, and

professionals in drug development.

Chemical Formula and Identity
Barium hydroxide monohydrate is an inorganic compound with the chemical formula

Ba(OH)₂·H₂O.[1] It is a hydrate of barium hydroxide, containing one molecule of water per

formula unit of barium hydroxide. This compound is also known by other names such as baryta

or baryta-water, although these terms can also refer to other hydrates of barium hydroxide.[2]

The monohydrate is the most common commercially available form of barium hydroxide.[2]

Chemical Structure
Barium hydroxide monohydrate possesses a layered crystal structure.[2] The barium ion

(Ba²⁺) is the central coordinating atom. Each Ba²⁺ center is coordinated by two water ligands

and six hydroxide ligands.[2] These hydroxide ligands act as bridging ligands, connecting to

neighboring Ba²⁺ centers. Specifically, some hydroxide ligands are doubly bridging, while

others are triply bridging.[2] This intricate network of coordination results in a polymeric, layered

arrangement. The coordination geometry around each Ba²⁺ ion is described as a square

antiprism.[2]

While it is known to be a monoclinic crystal, detailed crystallographic data, including the

specific space group and lattice parameters for the common monohydrate form, are not readily
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available in the surveyed literature. However, research has identified different polymorphic

forms, such as γ-Ba(OH)₂·H₂O with a P21/m space group and β-Ba(OH)₂·H₂O with a Pmc21

space group.
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Caption: Coordination of the Ba²⁺ ion in barium hydroxide monohydrate.

Physicochemical Properties
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A summary of the key quantitative data for barium hydroxide monohydrate is presented in

the table below.

Property Value

Molecular Weight 189.36 g/mol

Appearance White solid

Density 3.743 g/cm³

Melting Point 300 °C (decomposes)

Solubility in Water
Slightly soluble in cold water, more soluble in

hot water

Crystal System Monoclinic

Experimental Protocols
Synthesis of Barium Hydroxide Monohydrate
Barium hydroxide monohydrate is typically prepared by the dehydration of barium hydroxide

octahydrate (Ba(OH)₂·8H₂O).

Protocol: Dehydration of Barium Hydroxide Octahydrate using an Organic Solvent

This method utilizes an organic solvent as a dehydrating agent to remove the water of

crystallization.

Materials:

Barium hydroxide octahydrate (Ba(OH)₂·8H₂O) crystals

Benzene (or other suitable organic solvents like cyclohexane, n-butyl chloride, or

petroleum ether)

Three-neck flask (1000 ml)

Stirrer
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Water separator

Thermometer

Heating mantle

Procedure:

To a 1000 ml three-neck flask equipped with a stirrer, water separator, and thermometer,

add 300 grams of Ba(OH)₂·8H₂O crystals and 300 ml of benzene.

Heat the mixture to reflux with continuous stirring.

The evaporated water will be collected in the water separator.

Continue the reflux for approximately 4.5 to 7 hours, or until the theoretical amount of

water (approximately 120 grams for 300 grams of the octahydrate) has been distilled out.

After cooling, the resulting white powder of barium hydroxide monohydrate can be

collected.
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Caption: Workflow for the synthesis of Ba(OH)₂·H₂O.

Quantitative Analysis of Barium Hydroxide
The concentration of a barium hydroxide solution can be determined accurately via titration

with a strong acid, such as sulfuric acid (H₂SO₄). A conductometric titration is particularly

effective for this reaction.

Protocol: Conductometric Titration with Sulfuric Acid

This method relies on monitoring the change in electrical conductivity of the solution as the

titrant is added. The equivalence point is identified as the point of minimum conductivity.

Materials:

Barium hydroxide solution of unknown concentration
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Standardized sulfuric acid solution (e.g., 0.1 M)

Conductivity probe and meter

Buret

Beaker

Magnetic stirrer and stir bar

Distilled water

Procedure:

Pipette a known volume of the barium hydroxide solution into a beaker and dilute with

distilled water to ensure the conductivity probe is adequately submerged.

Place the beaker on a magnetic stirrer and add a stir bar.

Immerse the conductivity probe into the solution.

Fill a buret with the standardized sulfuric acid solution.

Begin stirring the barium hydroxide solution and record the initial conductivity.

Add the sulfuric acid from the buret in small, known increments, recording the conductivity

after each addition.

Continue adding the titrant well past the equivalence point.

The equivalence point is the volume of sulfuric acid added that corresponds to the

minimum conductivity reading.

The molarity of the barium hydroxide solution can then be calculated using the

stoichiometry of the reaction: Ba(OH)₂ + H₂SO₄ → BaSO₄(s) + 2H₂O.
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Caption: Logical relationship of conductivity during titration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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